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Compound of Interest

Compound Name: (R)-Isochroman-4-ol

Cat. No.: B15072294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-Isochroman-4-ol is a chiral heterocyclic compound belonging to the isochroman class, a

scaffold found in a variety of natural products and biologically active molecules. The inherent

chirality at the 4-position suggests the potential for stereospecific interactions with biological

targets, making it a molecule of significant interest in medicinal chemistry and drug discovery.

This technical guide provides a comprehensive overview of the known chemical properties,

synthesis, purification, and potential biological activities of (R)-Isochroman-4-ol, compiled to

aid researchers in its further investigation and application.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (R)-Isochroman-4-ol is presented in

the table below. These properties are essential for its handling, characterization, and use in

experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15072294?utm_src=pdf-interest
https://www.benchchem.com/product/b15072294?utm_src=pdf-body
https://www.benchchem.com/product/b15072294?utm_src=pdf-body
https://www.benchchem.com/product/b15072294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₀O₂ --INVALID-LINK--

Molecular Weight 150.17 g/mol --INVALID-LINK--

IUPAC Name
(4R)-3,4-dihydro-1H-

isochromen-4-ol
--INVALID-LINK--

CAS Number 20924-57-6 (for the racemate) --INVALID-LINK--

Appearance White to off-white solid

Melting Point 68 °C

Boiling Point 310.3±32.0 °C (Predicted)

Density 1.208±0.06 g/cm³ (Predicted)

pKa 13.59±0.20 (Predicted)

Synthesis and Purification
The asymmetric synthesis of (R)-Isochroman-4-ol is crucial for evaluating its specific

biological activities. While various methods exist for the synthesis of isochroman derivatives,

enantioselective routes are of primary importance for obtaining the desired stereoisomer.

Experimental Protocol: Enantioselective Synthesis
(General Approach)
While a specific detailed protocol for (R)-Isochroman-4-ol is not readily available in the public

domain, a general approach for the enantioselective synthesis of similar isochroman

derivatives involves a catalytic asymmetric hetero-Diels-Alder reaction. This biomimetic

approach utilizes in-situ generated isochromene and ortho-quinonemethide.[1]

Reaction Scheme:
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Starting Materials

Catalysts

Reaction Product

alpha-propargyl benzyl alcohol Asymmetric hetero-Diels-Alder

2-(hydroxylmethyl) phenol

Au(I) / chiral Sc(III) bimetallic catalyst

(R)-Isochroman-4-ol derivative

Chiral HPLC Components

Racemic Isochroman-4-ol Chiral HPLC System

(R)-Isochroman-4-olEarlier Elution

(S)-Isochroman-4-ol
Later Elution

Chiral Stationary Phase

Mobile Phase

Detector
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15072294?utm_src=pdf-body-img
https://www.benchchem.com/product/b15072294?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Neuroprotective activity of (1S,2E,4R,6R,-7E,11E)-2,7,11-cembratriene-4,6-diol (4R) in
vitro and in vivo in rodent models of brain ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(R)-Isochroman-4-ol: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15072294#r-isochroman-4-ol-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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